Cas no 2034576-86-6 (6-4-(pyridin-4-yloxy)piperidine-1-carbonyl-1H-indole)

• Product Name: 6-4-(pyridin-4-yloxy)piperidine-1-carbonyl-1H-indole
• CAS No: 2034576-86-6
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• CID: 6360591
• PubChem ID: 92091626
• Update Time: 2025-11-01

6-4-(pyridin-4-yloxy)piperidine-1-carbonyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-4-(pyridin-4-yloxy)piperidine-1-carbonyl-1H-indole
• 1H-indol-6-yl-(4-pyridin-4-yloxypiperidin-1-yl)methanone
• 6-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]-1H-indole
• (1H-indol-6-yl)(4-(pyridin-4-yloxy)piperidin-1-yl)methanone
• F6479-2579
• 2034576-86-6
• AKOS026690981

• Inchi： 1S/C19H19N3O2/c23-19(15-2-1-14-3-10-21-18(14)13-15)22-11-6-17(7-12-22)24-16-4-8-20-9-5-16/h1-5,8-10,13,17,21H,6-7,11-12H2
• InChI Key： KCMHKIAFODZKBW-UHFFFAOYSA-N
• SMILES： C(C1=CC2=C(C=C1)C=CN2)(N1CCC(OC2=CC=NC=C2)CC1)=O

Computed Properties

• Exact Mass: 321.147726857g/mol
• Monoisotopic Mass: 321.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.2Ų

Additional information on 6-4-(pyridin-4-yloxy)piperidine-1-carbonyl-1H-indole

Introduction to 6-4-(pyridin-4-yloxy)piperidine-1-carbonyl-1H-indole (CAS No. 2034576-86-6)

6-4-(pyridin-4-yloxy)piperidine-1-carbonyl-1H-indole, identified by its CAS number 2034576-86-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule integrates several key pharmacophoric elements, including a piperidine ring, an indole moiety, and a pyridine oxide substituent, which collectively contribute to its unique chemical and biological properties.

The piperidine moiety is a common structural motif in many biologically active compounds, particularly in drugs targeting central nervous system disorders and infectious diseases. Its presence in 6-4-(pyridin-4-yloxy)piperidine-1-carbonyl-1H-indole suggests potential applications in the development of therapeutic agents that require interaction with specific biological targets. The indole ring, on the other hand, is well-known for its role in various pharmacological contexts, including as a precursor to serotonin and other neurotransmitters. The combination of these two heterocyclic systems enhances the compound's potential to interact with biological receptors and enzymes.

The pyridine oxide substituent at the 4-position of the pyridine ring introduces a polar functional group that can influence the solubility and binding affinity of the molecule. This feature is particularly important in drug design, as it can modulate how the compound interacts with its target proteins or receptors. The presence of an ether linkage between the pyridine and piperidine rings further adds to the complexity of the molecule's interactions, potentially allowing for multiple binding modes and improved pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of such compounds with high accuracy. Studies have shown that molecules containing both piperidine and indole moieties often exhibit strong interactions with enzymes and receptors involved in metabolic pathways and signal transduction. For instance, derivatives of these structural motifs have been explored for their potential in treating metabolic disorders, neurodegenerative diseases, and cancer.

In particular, the pyridin-4-yloxy part of the molecule suggests potential applications in developing kinase inhibitors or other enzyme-targeting agents. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is associated with numerous diseases. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that modulate these pathways effectively. The structural features of 6-4-(pyridin-4-yloxy)piperidine-1-carbonyl-1H-indole make it a promising candidate for such applications.

Moreover, the 1H-indole core is known for its versatility in drug design. It serves as a scaffold for numerous bioactive compounds and has been extensively studied for its role in various pharmacological contexts. The indole ring can be modified in multiple ways to achieve desired biological effects, making it a valuable building block for medicinal chemists. The combination of this scaffold with other functional groups enhances its potential as a therapeutic agent.

Recent research has also highlighted the importance of stereochemistry in drug design. The three-dimensional arrangement of atoms in a molecule can significantly influence its biological activity. In the case of 6-4-(pyridin-4-yloxy)piperidine-1-carbonyl-1H-indole, careful consideration of stereochemistry is essential to optimize its interactions with biological targets. Advances in synthetic chemistry have enabled researchers to produce enantiomerically pure forms of such compounds, which can lead to improved efficacy and reduced side effects.

The synthesis of 6-4-(pyridin-4-yloxy)piperidine-1-carbonyl-1H-indole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have made it possible to construct complex molecular frameworks efficiently. These methods allow for the introduction of various functional groups while maintaining high yields and purity.

In conclusion, 6-4-(pyridin-4-yloxy)piperidine-1-carbonyl-1H-indole (CAS No. 2034576-86-6) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it a valuable candidate for further exploration in drug discovery. With ongoing advancements in synthetic chemistry and computational biology, this compound is likely to play a crucial role in developing novel therapeutic agents for various diseases.